Cas no 1314932-85-8 ((2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol)

• Product Name: (2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol
• CAS No: 1314932-85-8
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5207641
• Update Time: 2025-05-19

(2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol
• 1H-Pyrrole-2-methanol, 2,5-dihydro-2-methyl-

• Inchi： 1S/C6H11NO/c1-6(5-8)3-2-4-7-6/h2-3,7-8H,4-5H2,1H3
• SMILES： OCC1(C)C=CCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• XLogP3: -0.4
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on (2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol

Comprehensive Overview of (2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol (CAS No. 1314932-85-8)

(2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol, identified by its CAS number 1314932-85-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrole derivatives family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of both a hydroxymethyl group and a methyl-substituted pyrrole ring makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrole-based compounds has surged due to their role in developing bioactive molecules and functional materials. Researchers are particularly interested in (2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol for its potential in drug discovery, especially in designing small-molecule inhibitors and ligands for biological targets. Its unique structure allows for modifications that can enhance binding affinity and selectivity, making it a focal point in structure-activity relationship (SAR) studies.

The synthesis of CAS 1314932-85-8 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its relevance in high-throughput screening, this compound is often cataloged in commercial chemical libraries used by pharmaceutical companies and academic institutions.

From an industrial perspective, (2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol is also explored for its applications in green chemistry. Its derivatization potential aligns with the growing trend of sustainable synthesis, where researchers aim to minimize waste and reduce reliance on hazardous reagents. This aligns with the broader ESG (Environmental, Social, and Governance) goals adopted by many chemical enterprises.

Frequently asked questions about this compound include: "What are the synthetic routes for (2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol?" and "How is CAS 1314932-85-8 used in drug development?". These queries reflect the compound's dual appeal to synthetic chemists and life scientists. Additionally, its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on preclinical studies.

In summary, (2-Methyl-2,5-dihydro-1H-pyrrol-2-yl)methanol (CAS No. 1314932-85-8) represents a promising scaffold in modern chemistry. Its adaptability in molecular design and compatibility with cutting-edge research tools ensure its continued relevance. As the scientific community prioritizes innovation and sustainability, this compound is poised to play a pivotal role in advancing both fields.